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Compound of Interest

Compound Name: 3-Acrylamidophenylboronic acid

Cat. No.: B034243 Get Quote

This technical guide provides a comprehensive exploration of the acid dissociation constant

(pKa) of 3-Acrylamidophenylboronic acid (3-APB), a versatile monomer crucial in the

development of stimuli-responsive materials. For researchers, scientists, and professionals in

drug development, understanding the pKa of 3-APB is fundamental to harnessing its pH-

dependent behaviors for applications such as glucose sensors, self-regulated insulin delivery

systems, and boronate affinity chromatography.[1][2]

Core Properties and pKa of 3-Acrylamidophenylboronic
Acid
3-Acrylamidophenylboronic acid (3-APB) is a functional monomer that possesses both a

polymerizable acrylamide group and a pH-responsive phenylboronic acid moiety.[3] The

boronic acid group can exist in equilibrium between an uncharged, trigonal planar state and a

negatively charged, tetrahedral boronate form.[4] This transition is pH-dependent and is the

cornerstone of its utility in smart materials. The pKa is the pH at which these two forms are

present in equal concentrations.

Quantitative Data Summary
The physicochemical properties of 3-Acrylamidophenylboronic acid are summarized below.

The reported pKa values vary slightly across different studies, which can be attributed to

variations in experimental conditions such as solvent, temperature, and ionic strength.
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Property Value Significance Source(s)

pKa ~9.0 - 9.3

Defines the pH range

for the transition from

the hydrophobic

boronic acid to the

hydrophilic boronate

form.

[4][5][6]

Predicted pKa 8.05 ± 0.10

Computationally

derived value, useful

for theoretical

modeling.

[1]

Binding pH ~6.5

Effective pH for

binding diols when

immobilized on a silica

hybrid monolith.

[2]

Molecular Formula C₉H₁₀BNO₃

Indicates the

elemental composition

of the molecule.

[1][7]

Molecular Weight 190.994 g/mol

Important for

stoichiometric

calculations in

synthesis and

polymerization.

[1]

Melting Point 129-146°C

A basic physical

characteristic of the

compound in its solid

state.

[1]

Predicted Density 1.22 ± 0.1 g/cm³

Provides an estimate

of the compound's

density.

[1]

Experimental Protocols
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Detailed methodologies are essential for the accurate determination and application of 3-APB's

properties. Below are protocols for its synthesis and pKa determination.

Protocol 1: Synthesis of 3-Acrylamidophenylboronic
Acid
This protocol is adapted from methods involving the reaction of 3-aminophenylboronic acid with

acryloyl chloride.[4][5]

Materials:

3-Aminophenylboronic acid monohydrate

Acryloyl chloride

Sodium bicarbonate (NaHCO₃)

Tetrahydrofuran (THF)

Deionized water

Ethyl acetate

Magnetic stir bar and stirrer

Round-bottom flask (250 mL)

Ice bath

Procedure:

In a 250 mL round-bottom flask, dissolve 3-aminophenylboronic acid monohydrate (e.g., 3.16

g, 20 mmol) in a 1:1 mixture of THF (40 mL) and water (40 mL).[4]

Add sodium bicarbonate (e.g., 3.36 g, 40 mmol) to the solution.[4]

Cool the flask in an ice-water bath to 0-5 °C.[4]
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While maintaining the low temperature, slowly add acryloyl chloride (e.g., 3.77 g, 40 mmol)

dropwise to the stirred solution.[4]

Allow the reaction to stir for 4 hours, gradually warming to room temperature.[4]

Remove the THF from the reaction mixture using a rotary evaporator.[4]

A solid crude product will be obtained. Add ethyl acetate (50 mL) and stir the solid for 2 hours

to wash away impurities.[4]

Filter the solid product, wash with a small amount of cold water, and dry under a vacuum to

yield the final white crystalline product.

Protocol 2: pKa Determination by Potentiometric
Titration
Potentiometric titration is a standard method for determining the pKa of acids and bases by

measuring the pH of a solution as a titrant is added.[8][9]

Materials & Equipment:

3-Acrylamidophenylboronic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M), carbonate-free

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Deionized water, boiled to remove CO₂

pH meter with a combination glass electrode, calibrated with standard buffers (pH 4, 7, 10)

Automatic titrator or burette

Stir plate and stir bar

Constant temperature bath (25 ± 1 °C)

Procedure:
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Accurately weigh a sample of 3-acrylamidophenylboronic acid and dissolve it in a known

volume of CO₂-free deionized water to create a solution of known concentration (e.g., 0.01

M).

Place the solution in a jacketed beaker maintained at 25 °C and begin gentle stirring.

Immerse the calibrated pH electrode into the solution.

Titrate the solution with the standardized NaOH solution, adding small, precise increments of

the titrant.

Record the pH value after each addition, allowing the reading to stabilize.

Continue the titration past the equivalence point.

Plot the measured pH versus the volume of NaOH added. The pKa is the pH at the half-

equivalence point (the point where half of the acid has been neutralized). This can be

determined from the first derivative of the titration curve.

Visualizations: Workflows and Chemical Equilibria
Diagrams created using the DOT language provide clear visual representations of complex

processes and relationships.
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Sample Preparation
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Caption: Workflow for pKa determination of 3-APB.

Low pH (< pKa)
High pH (> pKa)

Trigonal Boronic Acid
(Uncharged, Hydrophobic) Tetrahedral Boronate

(Anionic, Hydrophilic)

+ OH⁻

+ H⁺

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b034243?utm_src=pdf-body-img
https://www.benchchem.com/product/b034243?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: pH-dependent equilibrium of 3-APB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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